7-Chloro-5-cyclopropylpyrazolo[1,5-a]pyrimidine
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Overview
Description
7-Chloro-5-cyclopropylpyrazolo[1,5-a]pyrimidine is a heterocyclic compound with the following chemical structure:
Structure: C10H8ClN3O2
This compound features a pyrazolo[1,5-a]pyrimidine core, which combines a pyrazole ring with a pyrimidine ring
Preparation Methods
Several synthetic routes exist for the preparation of 7-Chloro-5-cyclopropylpyrazolo[1,5-a]pyrimidine. One common method involves cyclization reactions starting from appropriate precursors. Here are some key approaches:
Cyclization from 5-Cyclopropylpyrazole-3-carbonitrile:
Chemical Reactions Analysis
7-Chloro-5-cyclopropylpyrazolo[1,5-a]pyrimidine can undergo various reactions, including:
Substitution Reactions: It reacts with nucleophiles or electrophiles to form substituted derivatives.
Oxidation and Reduction Reactions: These transformations modify the functional groups.
Ring-Opening Reactions: The cyclopropyl ring can be opened under specific conditions.
Common reagents and conditions depend on the specific reaction type. Major products include substituted derivatives of the pyrazolo[1,5-a]pyrimidine scaffold.
Scientific Research Applications
This compound finds applications in:
Medicinal Chemistry: Researchers explore its potential as a drug scaffold due to its unique structure.
Biological Studies: It may interact with specific receptors or enzymes.
Materials Science: Its properties make it interesting for material design.
Mechanism of Action
The exact mechanism of action remains an active area of research. it likely involves interactions with cellular targets, affecting signaling pathways or enzymatic processes.
Comparison with Similar Compounds
While 7-Chloro-5-cyclopropylpyrazolo[1,5-a]pyrimidine is unique, similar compounds include:
6-Chloro-5-cyclopropylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid:
7-Chloro-2,5-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile:
3-Chloro-5-cyclopropylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid:
7-chloro-5-(2-chlorophenyl)-3-cyclopropylpyrazolo[1,5-a]pyrimidine:
These compounds share structural similarities but exhibit distinct properties.
Properties
Molecular Formula |
C9H8ClN3 |
---|---|
Molecular Weight |
193.63 g/mol |
IUPAC Name |
7-chloro-5-cyclopropylpyrazolo[1,5-a]pyrimidine |
InChI |
InChI=1S/C9H8ClN3/c10-8-5-7(6-1-2-6)12-9-3-4-11-13(8)9/h3-6H,1-2H2 |
InChI Key |
YQUXIKCVENKGIF-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1C2=NC3=CC=NN3C(=C2)Cl |
Origin of Product |
United States |
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